Cas no 1805131-08-1 (2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid)

• Product Name: 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid
• CAS No: 1805131-08-1
• MF: C₁₀H₆BrF₂NO₂
• MW: 290.060948848724
• CID: 4985303
• Update Time: 2025-05-20

2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid
• 2-[2-bromo-3-cyano-5-(difluoromethyl)phenyl]acetic acid

• Inchi： 1S/C10H6BrF2NO2/c11-9-5(3-8(15)16)1-6(10(12)13)2-7(9)4-14/h1-2,10H,3H2,(H,15,16)
• InChI Key： TUNWZYCAHPKKGN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)C=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid

Professional Introduction to 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic Acid (CAS No. 1805131-08-1)

2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and chemical properties. With the CAS number 1805131-08-1, this compound represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure, characterized by a bromine substituent, a cyano group, and a difluoromethyl group attached to a phenylacetic acid backbone, makes it a versatile building block for drug discovery programs.

The significance of 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid lies in its potential applications across multiple therapeutic areas. The presence of halogen atoms, particularly bromine and fluorine, enhances the compound's reactivity and binding affinity to biological targets. This feature is particularly valuable in medicinal chemistry, where such modifications are often employed to improve pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motifs present in 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid align well with the requirements for designing potent and selective drug candidates. For instance, the cyano group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the difluoromethyl group is known to enhance metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the reactivity of 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid to develop novel inhibitors that target specific kinases involved in disease progression. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating cellular processes and inhibiting tumor growth.

The incorporation of fluorine atoms into drug candidates has been a cornerstone of modern medicinal chemistry due to their ability to improve pharmacokinetic properties. In particular, the 2-fluoro substituent in 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid contributes to enhanced lipophilicity and metabolic stability, which are critical factors for drug bioavailability and duration of action. This feature has been exploited in the design of antiviral and anticancer agents, where fluorinated compounds have demonstrated superior pharmacological profiles compared to their non-fluorinated counterparts.

Moreover, the bromine atom present in the molecule provides an excellent handle for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into molecular frameworks. The versatility of 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid as a synthetic intermediate has enabled the rapid development of diverse libraries of compounds for high-throughput screening (HTS) campaigns.

In the context of current research trends, there is growing interest in developing drugs with improved selectivity and reduced side effects. The unique structural features of 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid make it an ideal candidate for generating structurally diverse derivatives with tailored biological activities. By systematically modifying its functional groups, researchers can fine-tune the pharmacological properties of resulting compounds to achieve optimal therapeutic outcomes.

The compound's potential extends beyond kinase inhibition; it has also been explored as a precursor for developing antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural complexity of 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid provides opportunities for designing molecules that can interact with bacterial targets differently from existing antibiotics.

In conclusion, 2-Bromo-3-cyano-5-(difluoromethyl)phenylacetic acid (CAS No. 1805131-08-1) represents a valuable asset in pharmaceutical research due to its versatile structural features and broad applicability across multiple therapeutic areas. Its role as a synthetic intermediate has facilitated the development of novel drug candidates with improved pharmacokinetic properties and enhanced biological activity. As research continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing complex diseases.